2-azido-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one

• IUPAC Name: 1-[3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-azidoethanone
• InChI: InChI=1S/C10H16N4O2/c11-13-12-4-9(16)14-5-8-2-1-3-10(8,6-14)7-15/h8,15H,1-7H2
• InChI Key: OSKQVBOSKROESD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2(C1)CO)C(=O)CN=[N+]=[N-]
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol

Description

2-azido-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one is a novel compound that has recently been studied for its potential applications in a variety of scientific fields. It is a synthetic compound with a unique structure that has been found to have a wide range of biochemical and physiological effects. This compound is of particular interest due to its ability to act as a biocatalyst, a versatile nucleophile, and a substrate for various biochemical reactions. In addition, its structure allows it to interact with a variety of biological molecules, making it a useful tool for researchers in the fields of biochemistry and molecular biology.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Pyrrole-based compounds are extensively studied for their pharmaceutical applications. The pyrrole ring, a common motif in drug discovery programs, is part of many drugs on the market due to its broad spectrum of biological activities. Studies have focused on pyrrole and its hetero-fused derivatives for their anticancer, antimicrobial, and antiviral activities, with specific targets identified for their biological action. This highlights the importance of pyrrole as a pharmacophore unit in the design of new therapeutic agents (Li Petri et al., 2020).

Organic Synthesis and Heterocyclic Chemistry

The reactivity of azoles, including pyrroles and imidazoles, has been leveraged for creating functionalized organophosphorus compounds. These studies utilize multinuclear NMR spectroscopy and quantum chemistry to understand the stereochemical structures of these compounds, demonstrating the importance of azoles in synthesizing complex molecules with potential applications in various chemical industries (Larina, 2023).

Materials Science

In materials science, the study of supramolecular capsules derived from calixpyrrole scaffolds showcases the potential of pyrrole derivatives in constructing novel materials. These capsules, formed through self-assembly, highlight the versatility of pyrrole-based compounds in designing new materials with potential applications in catalysis, drug delivery, and molecular recognition (Ballester, 2011).